4-[Cyclohexyl(methyl)amino]-4-oxobutanoic acid

• IUPAC Name: 4-[cyclohexyl(methyl)amino]-4-oxobutanoic acid
• InChI: InChI=1S/C11H19NO3/c1-12(9-5-3-2-4-6-9)10(13)7-8-11(14)15/h9H,2-8H2,1H3,(H,14,15)
• InChI Key: FURZLMCFJOLPME-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C(=O)CCC(=O)O
• Molecular Formula: C11H19NO3
• DSSTOX Substance ID: DTXSID70359597
• Molecular Weight: 213.27 g/mol
• CAS RN: 714278-92-9

Description

“4-[Cyclohexyl(methyl)amino]-4-oxobutanoic acid” is a chemical compound with the molecular formula C11H19NO3. It has a molecular weight of 213.28 g/mol. The compound is solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H19NO3/c1-12(9-5-3-2-4-6-9)10(13)7-8-11(14)15/h9H,2-8H2,1H3,(H,14,15). This indicates that the compound contains a cyclohexyl group, a methyl group, and an amino group attached to a 4-oxobutanoic acid backbone.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 213.27 g/mol. It has a computed XLogP3-AA value of 1, indicating its relative hydrophobicity. The compound has one hydrogen bond donor and three hydrogen bond acceptors. It has a rotatable bond count of 4. The topological polar surface area is 57.6 Ų.

Scientific Research Applications

Molecular Studies and Structural Analysis

4-[Cyclohexyl(methyl)amino]-4-oxobutanoic acid derivatives have been extensively studied for their molecular and structural properties. These studies typically involve vibrational spectroscopic analysis, electronic structure calculations, and assessments of nonlinear optical materials potential. For instance, derivatives of butanoic acid, such as 6DAMB and 5DAMB, have been investigated using experimental spectra and theoretical calculations, focusing on their vibrational bands, molecular stability, and interactions. The dipole moment and hyperpolarizabilities of these compounds indicate their potential as nonlinear optical materials. Auto-dock studies have suggested that these derivatives could inhibit Placenta growth factor (PIGF-1), hinting at possible biological activities and pharmacological importance (Vanasundari et al., 2018).

Similarly, the compound 4-[(3-acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid has been synthesized and its structure confirmed through various spectroscopic methods. The study revealed insights into the molecule's stability, charge transfer, and molecular electrostatic potential, highlighting its significance in molecular and biomolecular research (Rahul Raju et al., 2015).

Biological Activity and Synthesis

This compound derivatives are also notable for their potential biological activities. For instance, certain nitrogenous compounds derived from deep-sea fungi show cytotoxic and antiviral activities, underscoring the potential therapeutic applications of these compounds (Xiaowei Luo et al., 2018). The synthesis of these compounds, often involving complex chemical reactions and specific conditions, is crucial for enabling further pharmacological studies and potential applications.

Optical Properties and Fluorescent Probes

The optical properties of this compound derivatives are another area of interest. A novel fluorescent probe based on a derivative of this compound was synthesized for β-amyloids, showing high binding affinities and potential for molecular diagnosis of Alzheimer’s disease (Huan-bao Fa et al., 2015).